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Compound of Interest

Compound Name: Mmdppa

Cat. No.: B050172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
α-methyl-1,3-benzodioxole-5-propanamide (MMDPPA) is a chemical compound primarily

recognized as a precursor in the synthesis of 3,4-methylenedioxyamphetamine (MDA), a

controlled substance with stimulant and psychedelic effects[1][2][3]. This document provides a

comprehensive overview of the known physicochemical properties of MMDPPA in its solid

powder form, intended for research, forensic, and drug development applications. The

physiological and toxicological properties of MMDPPA itself are not well-characterized[4].

Chemical Identity and Properties
MMDPPA is categorized as an analytical reference standard and an amphetamine-related

compound[1].
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Property Value Source

Formal Name
α-methyl-1,3-benzodioxole-5-

propanamide
[1]

Synonyms
MDA 2-amido analog,

MMDPPA
[1][2]

IUPAC Name
3-(1,3-benzodioxol-5-yl)-2-

methylpropanamide
[5]

CAS Number 858215-05-1 [1]

Molecular Formula C₁₁H₁₃NO₃ [1]

Molecular Weight 207.2 g/mol [1]

Exact Mass 207.08954328 Da [5]

Elemental Analysis
C: 63.76%, H: 6.32%, N:

6.76%, O: 23.16%
[2]

Appearance
A crystalline solid, Solid

powder
[1][2]

Purity ≥98% [1]

Stability
≥ 4 years (when stored at

-20°C)
[1]

Solubility
The solubility of MMDPPA has been determined in various solvents.

Solvent Solubility Source

DMF 30 mg/mL [1]

DMSO 25 mg/mL [1]

Ethanol 10 mg/mL [1]

PBS (pH 7.2) 0.2 mg/mL [1]
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Spectroscopic and Analytical Data
MMDPPA has been characterized by various analytical techniques.

Technique Key Findings and Data Source

GC-MS

Molecular ion (M+) at m/z 207.

Key fragments at m/z 192 (M-

CH₃)⁺, 162 (M-HCONH₂)⁺,

135 (3,4-

methylenedioxybenzyl

tropylium ion), 105, and 77.

[6]

GC-IRD

N-H stretching modes at 3549

cm⁻¹ (anti-symmetric) and

3430 cm⁻¹ (symmetric). Amide

I C=O stretch at 1728 cm⁻¹

and Amide II N-H wag at 1589

cm⁻¹.

[6]

IR (ATR)
Indicates the presence of an

amide group.
[6]

NMR

¹H and ¹³C NMR spectra

confirm the structure of α-

methyl-3,4-

methylenedioxyphenylpropiona

mide. The ¹³C spectrum shows

a characteristic carbonyl peak

from the amide group at 178

ppm.

[6][7]

Experimental Protocols
Synthesis of MDA from MMDPPA (Hofmann
Rearrangement)
MMDPPA serves as a direct precursor in the synthesis of MDA via the Hofmann

Rearrangement[3][6].
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Materials:

MMDPPA (recrystallized from aqueous ethanol)[6]

Sodium hypochlorite solution (e.g., bleach, nominally 5.25%)[6]

Potassium hydroxide solution[6]

Procedure:

A portion of MMDPPA powder is added to an excess of sodium hypochlorite solution at

0°C[6].

The mixture is allowed to warm to room temperature[6].

The temperature of the mixture is slowly increased to 50°C[6].

An aqueous solution of potassium hydroxide is slowly added.

After the amide has completely dissolved, the reaction temperature is raised to between

75°C and 80°C and held for 30 minutes[6].

Note: The use of excess hypochlorite can lead to the formation of 2-chloro-4,5-

methylenedioxyamphetamine as an unexpected byproduct[3][6].
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Synthesis of MDA from MMDPPA via Hofmann Rearrangement

MMDPPA
(α-methyl-1,3-benzodioxole-5-propanamide)

1. NaOCl (excess)
2. KOH, H₂O

MDA
(3,4-methylenedioxyamphetamine)

Hofmann
Rearrangement

2-Chloro-4,5-MDA
(with excess NaOCl)

Click to download full resolution via product page

Synthesis of MDA from MMDPPA.

Analytical Workflow for MMDPPA Identification
The identification of MMDPPA from an unknown sample typically involves a multi-step

analytical approach.
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Analytical Workflow for MMDPPA Identification

Initial Screening

Hypothesis Generation

Confirmation

Unknown Solid Powder

IR (ATR) Spectroscopy GC-MS Analysis

Putative Identification:
MMDPPA

Indicates
Amide Group

Provides Molecular Weight
and Fragmentation Pattern

1D and 2D NMR Spectroscopy
(¹H, ¹³C, COSY, etc.)

Confirmed Structure:
MMDPPA

Confirms Connectivity
and Final Structure

Click to download full resolution via product page

Workflow for identifying MMDPPA.

Mechanism of Action and Biological Activity
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MMDPPA is primarily known as a synthetic precursor to MDA[1][2]. There is no readily

available information on the specific signaling pathways or biological activities of MMDPPA
itself. The pharmacological effects of its product, MDA, are well-documented and involve

interaction with serotonin, dopamine, and norepinephrine transporters, leading to their

release[8][9]. MDA acts as a serotonin-norepinephrine-dopamine releasing agent (SNDRA) and

also shows agonist activity at serotonin 5-HT₂ receptors[9].

Storage and Stability
MMDPPA should be stored at -20°C for long-term stability, where it is stable for at least four

years[1]. For short-term storage (days to weeks), it can be kept at 0-4°C in a dry, dark place[2].

The compound is shipped at ambient temperature as a non-hazardous chemical and is stable

for several weeks during ordinary shipping[2].

Conclusion
This technical guide summarizes the currently available physicochemical data for MMDPPA
solid powder. While key identifiers, solubility, and analytical data are established, further

research would be beneficial to determine other fundamental properties such as its melting

point, pKa, and detailed crystal structure. The primary significance of MMDPPA lies in its role

as a precursor in the synthesis of MDA, a compound of interest in forensic and

neuropharmacological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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